Cas no 1208259-19-1 (2-(M-Tolyl)quinazoline)

• Product Name: 2-(M-Tolyl)quinazoline
• CAS No: 1208259-19-1
• MF: C₁₅H₁₂N₂
• MW: 220.269183158875
• CID: 4821628
• Update Time: 2025-07-18

2-(M-Tolyl)quinazoline Chemical and Physical Properties

Names and Identifiers

• 2-(M-TOLYL)QUINAZOLINE
• 2-(3-Methylphenyl)quinazoline
• 2-(M-Tolyl)quinazoline

• Inchi： 1S/C15H12N2/c1-11-5-4-7-12(9-11)15-16-10-13-6-2-3-8-14(13)17-15/h2-10H,1H3
• InChI Key： HDOUIOVWSANABQ-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C=NC=1C1C=CC=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 253
• XLogP3: 3.6
• Topological Polar Surface Area: 25.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-(M-Tolyl)quinazoline

Introduction to 2-(M-Tolyl)quinazoline (CAS No: 1208259-19-1)

2-(M-Tolyl)quinazoline, with the chemical formula C₁₂H₁₁N₃, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinazoline class, a scaffold that is widely recognized for its biological activity and pharmacological potential. The presence of a m-tolyl (meta-tolyl) substituent at the 2-position of the quinazoline ring imparts unique electronic and steric properties, making it a valuable building block for the synthesis of biologically active molecules.

The CAS number 1208259-19-1 uniquely identifies this compound in scientific literature and databases, facilitating its accurate referencing in research papers, patents, and industrial applications. Quinazoline derivatives have been extensively studied due to their diverse biological activities, including antimicrobial, antiviral, anticancer, and anti-inflammatory properties. Among these derivatives, 2-(M-Tolyl)quinazoline has emerged as a promising candidate for further exploration in drug discovery.

In recent years, the pharmaceutical industry has placed increasing emphasis on the development of novel heterocyclic compounds due to their inherent biological activity and structural diversity. The m-tolyl group in 2-(M-Tolyl)quinazoline not only enhances the compound's solubility and metabolic stability but also influences its interaction with biological targets. This makes it an attractive moiety for medicinal chemists seeking to design molecules with improved pharmacokinetic profiles.

One of the most compelling aspects of 2-(M-Tolyl)quinazoline is its role as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting various enzymes and receptors involved in disease pathways. For instance, studies have shown that derivatives of 2-(M-Tolyl)quinazoline exhibit inhibitory activity against kinases, which are critical enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

The synthesis of 2-(M-Tolyl)quinazoline typically involves multi-step organic reactions, starting from readily available aromatic precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic approaches not only highlight the versatility of quinazoline chemistry but also underscore the importance of optimizing reaction conditions for industrial-scale production.

Recent advancements in computational chemistry have further enhanced the understanding of 2-(M-Tolyl)quinazoline's interactions with biological targets. Molecular docking studies and quantum mechanical calculations have provided insights into its binding affinity and mode of action. These computational tools are indispensable in modern drug discovery, allowing researchers to predict the efficacy and selectivity of potential drug candidates before experimental validation.

The pharmacological profile of 2-(M-Tolyl)quinazoline has been explored in various preclinical studies. Initial findings suggest that this compound exhibits promising activity against certain types of cancer cells by inhibiting key signaling pathways. Additionally, its ability to modulate enzyme activity makes it a candidate for treating inflammatory disorders. However, further research is needed to fully elucidate its therapeutic potential and to identify any potential side effects or toxicities.

In conclusion, 2-(M-Tolyl)quinazoline (CAS No: 1208259-19-1) represents a significant advancement in quinazoline-based drug discovery. Its unique structural features and biological activities position it as a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.